Cas no 1788041-68-8 (4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid)

• Product Name: 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid
• CAS No: 1788041-68-8
• MF: C₆H₄Cl₄O₂
• MW: 249.906758308411
• MDL: MFCD28501578
• CID: 2094381
• PubChem ID: 91825900
• Update Time: 2025-05-23

4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid
• FCH4125499
• AK171233
• CID 91825900
• SY321755
• AKOS025289744
• MFCD28501578
• 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylicacid
• PB41334
• 1,1,2,2-tetrachlorospiro[2.2]pentane-5-carboxylic acid
• P14776
• CS-0051126
• AS-52317
• 1788041-68-8

• MDL： MFCD28501578
• Inchi： 1S/C6H4Cl4O2/c7-5(8)4(6(5,9)10)1-2(4)3(11)12/h2H,1H2,(H,11,12)
• InChI Key： OAXSBVCQAMQFKW-UHFFFAOYSA-N
• SMILES： ClC1(C(C21CC2C(=O)O)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 249.893590g/mol
• Monoisotopic Mass: 247.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 334.0±37.0 °C at 760 mmHg
• Flash Point: 155.8±26.5 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid

4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic Acid

The compound 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid (CAS No. 1788041-68-8) is a unique organic compound with a spirocyclic structure and multiple chlorine substituents. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, creating a unique structural motif that can influence its chemical properties and reactivity. The presence of four chlorine atoms at specific positions on the spirocyclic framework adds complexity to its molecular structure and potentially enhances its stability or reactivity under certain conditions.

Spiro compounds have gained significant attention in organic chemistry due to their versatile applications in drug design, materials science, and catalysis. The spirocyclic structure of 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid provides a rigid framework that can be exploited for designing bioactive molecules or advanced materials. Recent studies have highlighted the importance of spiro systems in creating molecular diversity and enhancing pharmacokinetic properties in drug candidates.

The chlorine substituents on this compound play a crucial role in modulating its electronic properties and reactivity. Chlorine atoms are known to act as electron-withdrawing groups (EWGs), which can influence the acidity of the carboxylic acid group present in the molecule. This modulation can be critical in applications such as catalysis or as intermediates in organic synthesis. Additionally, the presence of multiple chlorine atoms may contribute to the compound's stability under harsh chemical conditions or its ability to participate in specific types of chemical reactions.

Recent research has focused on the synthesis and characterization of spiro compounds with multiple halogen substituents. For instance, studies have explored the use of transition metal-catalyzed coupling reactions to construct spiro systems with precise control over substitution patterns. These advancements have enabled the preparation of compounds like 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid with high efficiency and selectivity.

In terms of applications, 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid could serve as an intermediate in the synthesis of more complex molecules or as a building block for constructing functional materials. Its rigid spirocyclic structure and electron-withdrawing substituents make it a promising candidate for use in fields such as organocatalysis or supramolecular chemistry.

From an environmental perspective, understanding the fate and behavior of compounds like 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid is essential for assessing their potential impact on ecosystems. Recent studies have emphasized the importance of evaluating the biodegradation pathways and toxicity profiles of synthetic chemicals to ensure sustainable practices in chemical manufacturing.

In conclusion, 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylic acid (CAS No. 1788041-68-8) represents an intriguing example of a spiro compound with unique structural features and potential applications across various fields of chemistry. Ongoing research continues to uncover new insights into its properties and utility, underscoring its significance as a valuable molecule in modern organic chemistry.